Cas no 1006448-08-3 (1-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylic acid)

• Product Name: 1-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylic acid
• CAS No: 1006448-08-3
• MF: C₁₂H₉F₃N₄O₂
• MW: 298.220672369003
• MDL: MFCD05861884
• CID: 2621359
• PubChem ID: 19621512
• Update Time: 2025-04-21

1-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylic acid
• 1-[4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid
• CS-0318928
• 1006448-08-3
• STK350028
• 1-(4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylicacid
• 1-[4-CYCLOPROPYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
• C12H9F3N4O2
• AKOS000311603
• MFCD05861884

• MDL： MFCD05861884
• Inchi： 1S/C12H9F3N4O2/c13-12(14,15)9-5-8(6-1-2-6)16-11(17-9)19-4-3-7(18-19)10(20)21/h3-6H,1-2H2,(H,20,21)
• InChI Key： GZDFPOFJZHEVPR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NC(N2C=CC(C(=O)O)=N2)=N1)(F)F

Computed Properties

• Exact Mass: 298.06776003Da
• Monoisotopic Mass: 298.06776003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.9Ų